Cas no 254749-11-6 (2-Chloro-4-cyanobenzene-1-sulfonyl chloride)

• Product Name: 2-Chloro-4-cyanobenzene-1-sulfonyl chloride
• CAS No: 254749-11-6
• MF: C₇H₃Cl₂NO₂S
• MW: 236.075218439102
• MDL: MFCD00177089
• CID: 92561
• PubChem ID: 2735722
• Update Time: 2025-05-21

2-Chloro-4-cyanobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyanobenzene-1-sulfonyl chloride
• 2-Chloro-4-cyanobenzenesulfonyl chloride
• 2-chloro-4-cyano-benzenesulfonyl Chloride
• Benzenesulfonyl chloride, 2-chloro-4-cyano-
• AS-40355
• SCHEMBL1020883
• MFCD00177089
• AMY3122
• 2-Chloro-4-cyanobenzene-1-sulfonylchloride
• FT-0611753
• SY027530
• 2-Chloro-4-cyanobenzenesulfonyl chloride+
• 2-chloro-4-cyanobenzenesulfonic acid chloride
• 2-Chloro-4-cyanobenzenesulphonyl chloride
• 2-CHLORO-4-CYANOBENZENESULFONYLCHLORIDE
• CS-0157143
• AKOS005254610
• J-016005
• C7H3Cl2NO2S
• 2-chloro-4-cyanobenzene sulfonyl chloride
• DTXSID10370903
• EN300-129417
• 254749-11-6
• 2-Chloro-4-cyanobenzenesulfonyl chloride, 96%
• 2-CHLORO-4-CYANOphenylsulfonyl CHLORIDE
• GNJOWOAPHOFJBW-UHFFFAOYSA-N
• 2-chloranyl-4-cyano-benzenesulfonyl chloride
• A817871
• STL557667
• BBL103857
• DB-046707

• MDL： MFCD00177089
• Inchi： 1S/C7H3Cl2NO2S/c8-6-3-5(4-10)1-2-7(6)13(9,11)12/h1-3H
• InChI Key： GNJOWOAPHOFJBW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 234.92600
• Monoisotopic Mass: 234.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• Color/Form: solid
• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 102-106 °C
• Boiling Point: 348.9℃ at 760 mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.616
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 66.31000
• LogP: 3.21998
• Solubility: React with water

2-Chloro-4-cyanobenzene-1-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 1759 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34-43
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C

Additional information on 2-Chloro-4-cyanobenzene-1-sulfonyl chloride

Introduction to 2-Chloro-4-cyanobenzene-1-sulfonyl chloride (CAS No. 254749-11-6)

2-Chloro-4-cyanobenzene-1-sulfonyl chloride (CAS No. 254749-11-6) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro group, a cyano group, and a sulfonyl chloride moiety. These functional groups contribute to its reactivity and versatility in various synthetic transformations.

The molecular formula of 2-Chloro-4-cyanobenzene-1-sulfonyl chloride is C₈H₄ClN₂O₂S, and its molecular weight is approximately 233.63 g/mol. The compound is a white to off-white solid at room temperature and is highly soluble in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its solubility in water is limited due to the presence of the sulfonyl chloride group.

In the realm of chemical synthesis, 2-Chloro-4-cyanobenzene-1-sulfonyl chloride serves as a valuable reagent for the introduction of sulfonyl groups into organic molecules. The sulfonyl chloride functionality can react with nucleophiles such as amines, alcohols, and thiols to form sulfonamides, sulfonates, and sulfonothioates, respectively. These reactions are typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

The presence of the chloro and cyano groups in 2-Chloro-4-cyanobenzene-1-sulfonyl chloride further enhances its synthetic utility. The chloro group can be readily substituted with various nucleophiles through nucleophilic aromatic substitution (S_NAr) reactions, while the cyano group can be converted into other functional groups such as carboxylic acids, amides, or amines through hydrolysis or reduction reactions.

In pharmaceutical research, 2-Chloro-4-cyanobenzene-1-sulfonyl chloride has been explored as an intermediate in the synthesis of bioactive compounds. For instance, recent studies have demonstrated its use in the preparation of sulfonamide derivatives with potential anti-inflammatory and anticancer properties. These derivatives have shown promising activity in preclinical models, highlighting the importance of 2-Chloro-4-cyanobenzene-1-sulfonyl chloride in drug discovery efforts.

The unique combination of functional groups in 2-Chloro-4-cyanobenzene-1-sulfonyl chloride also makes it an attractive candidate for materials science applications. Researchers have utilized this compound to synthesize novel polymers and copolymers with tailored properties for use in electronic devices, coatings, and adhesives. The sulfonyl group provides enhanced thermal stability and mechanical strength to these materials, while the cyano group can influence their electronic properties.

Safety considerations are essential when handling 2-Chloro-4-cyanobenzene-1-sulfonyl chloride. As with many organic compounds containing reactive functional groups, it should be stored in a cool, dry place away from strong oxidizers and moisture. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, 2-Chloro-4-cyanobenzene-1-sulfonyl chloride (CAS No. 254749-11-6) is a multifunctional compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an indispensable reagent for researchers working in these fields. Ongoing research continues to uncover new uses and potential applications for this versatile compound.